Cas no 686747-51-3 (Methyl 5-nitro-1H-indole-3-carboxylate)

• Product Name: Methyl 5-nitro-1H-indole-3-carboxylate
• CAS No: 686747-51-3
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• MDL: MFCD06204072
• CID: 1039495
• Update Time: 2025-04-20

Methyl 5-nitro-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-nitro-1H-indole-3-carboxylate
• 5-Nitro-1H-indole-3-carboxylic acid methyl ester
• 1H-Indole-3-carboxylic acid, 5-nitro-, methyl ester
• AGN-PC-0CUUQW
• AK104805
• ANW-70977
• CTK8C4036
• KB-78745
• methyl 5-nitroindole-3-carboxylate
• SureCN615804
• 0609AC
• SY058868
• ST2413458

• MDL： MFCD06204072
• Inchi： 1S/C10H8N2O4/c1-16-10(13)8-5-11-9-3-2-6(12(14)15)4-7(8)9/h2-5,11H,1H3
• InChI Key： MMDKJGMVXBELQV-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CNC2C=CC(=CC=21)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 220.04844
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 2.4
• Topological Polar Surface Area: 87.9

Experimental Properties

• PSA: 85.23

Methyl 5-nitro-1H-indole-3-carboxylate Security Information

• Hazard Statement： H302-H315-H319-H332-H335